Cas no 90997-14-1 (1H-1,2,3-Triazole-4-carboxylicacid, 5-chloro-1-(phenylmethyl)-, methyl ester)

• Product Name: 1H-1,2,3-Triazole-4-carboxylicacid, 5-chloro-1-(phenylmethyl)-, methyl ester
• CAS No: 90997-14-1
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 811279
• PubChem ID: 338355
• Update Time: 2025-04-19

1H-1,2,3-Triazole-4-carboxylicacid, 5-chloro-1-(phenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylicacid, 5-chloro-1-(phenylmethyl)-, methyl ester
• methyl 1-benzyl-5-chloro-triazole-4-carboxylate
• methyl 1-benzyl-5-chlorotriazole-4-carboxylate
• AKOS038557233
• Methyl 1-benzyl-5-chloro-1H-1,2,3-triazole-4-carboxylate
• 90997-14-1
• NSC360330
• NSC-360330
• DTXSID40320491

• Inchi： 1S/C11H10ClN3O2/c1-17-11(16)9-10(12)15(14-13-9)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： HIOCTRANYNIBAN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)N=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 251.046
• Monoisotopic Mass: 251.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 412.8°Cat760mmHg
• Flash Point: 203.5°C
• Refractive Index: 1.617

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides